Cas no 58794-08-4 (Ethyl isoquinoline-5-carboxylate)

Ethyl isoquinoline-5-carboxylate structure
58794-08-4 structure
Ethyl isoquinoline-5-carboxylate
58794-08-4
C12H11NO2
201.22124
1031063
20493478

Ethyl isoquinoline-5-carboxylate Properties

Names and Identifiers

    • Ethyl isoquinoline-5-carboxylate
    • Ethyl 5-isoquinolinecarboxylate
    • SCHEMBL11143673
    • 58794-08-4
    • DTXSID10608056
    • DB-265009
    • Ethylisoquinoline-5-carboxylate
    • +Expand
    • MFCD06205251
    • YHUNEISKNBENOW-UHFFFAOYSA-N
    • InChI=1S/C12H11NO2/c1-2-15-12(14)11-5-3-4-9-8-13-7-6-10(9)11/h3-8H,2H2,1H3
    • CCOC(=O)C1=CC=CC2=CN=CC=C21

Computed Properties

  • 201.078978594g/mol
  • 0
  • 3
  • 3
  • 201.078978594g/mol
  • 15
  • 230
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2.3
  • 39.2Ų

Experimental Properties

  • Very slightly soluble (0.54 g/l) (25 º C),
  • 1.175±0.06 g/cm3 (20 ºC 760 Torr),

Ethyl isoquinoline-5-carboxylate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Alichem
A189005015-1g
Ethyl isoquinoline-5-carboxylate
58794-08-4 95%
1g
$400.00 2023-09-01
Chemenu
CM145825-5g
ethyl isoquinoline-5-carboxylate
58794-08-4 95%
5g
$707 2021-08-05
Crysdot LLC
CD11099233-5g
Ethyl isoquinoline-5-carboxylate
58794-08-4 95+%
5g
$749
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1738659-1g
Ethyl isoquinoline-5-carboxylate
58794-08-4 98%
1g
¥2100.00

Ethyl isoquinoline-5-carboxylate Related Literature

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